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Compound of Interest

Compound Name:
1-Butyl-4-methylpyridinium

hexafluorophosphate

Cat. No.: B1279522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-butyl-4-methylpyridinium
hexafluorophosphate, [b4mpy][PF6], an ionic liquid with significant potential as a green

solvent alternative in a variety of scientific and industrial applications. This document details its

physicochemical properties, synthesis, and key applications, with a focus on quantitative data

and experimental methodologies.

Introduction to [b4mpy][PF6]
1-Butyl-4-methylpyridinium hexafluorophosphate, [b4mpy][PF6], is a pyridinium-based

ionic liquid. Ionic liquids (ILs) are salts with melting points below 100°C, and they are gaining

attention as environmentally friendly alternatives to volatile organic compounds (VOCs) due to

their negligible vapor pressure, high thermal stability, and tunable solvent properties.[1] The

unique properties of [b4mpy][PF6] make it a versatile candidate for applications in organic

synthesis, catalysis, electrochemistry, and drug formulation.[1]

Physicochemical Properties
The fundamental properties of [b4mpy][PF6] are summarized in the table below. While

extensive data on the thermophysical properties of the hexafluorophosphate salt are not readily

available in the literature, data for the closely related 1-butyl-4-methylpyridinium

bis(trifluoromethylsulfonyl)imide ([b4mpy][Tf2N]) is provided for comparative purposes.[2][3] It
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is important to note that the anion significantly influences the physicochemical properties of an

ionic liquid.

Property
Value for [b4mpy]
[PF6]

Value for [b4mpy]
[Tf2N]

Reference

CAS Number 401788-99-6 691401-08-4 [1]

Molecular Formula C₁₀H₁₆F₆NP C₁₂H₁₆F₆N₂O₄S₂ [1][2]

Molecular Weight 295.21 g/mol 446.42 g/mol [1][2]

Appearance

Brown lump / White to

yellow to orange

powder/crystal

Not specified [1]

Melting Point ~45°C Not specified [1]

Density (g/cm³ at

298.15 K)
Not available 1.439 [2]

Viscosity (mPa·s at

298.15 K)
Not available 73.1 [2]

Refractive Index (at

298.15 K)
Not available 1.435 [2]

Electrical Conductivity

(mS/cm at 298.15 K)
Not available 2.5 [2]

Synthesis of [b4mpy][PF6]
The synthesis of 1-butyl-4-methylpyridinium hexafluorophosphate is typically a two-step

process involving the quaternization of 4-methylpyridine followed by an anion exchange

reaction.[4][5]

Step 1: Synthesis of 1-butyl-4-methylpyridinium bromide ([b4mpy]Br)

In a round-bottom flask, dissolve 4-methylpyridine (4-picoline) in ethyl acetate.
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Slowly add 1-bromobutane to the solution (a 1:1.3 molar ratio of 4-methylpyridine to 1-

bromobutane can be used).

Heat the reaction mixture to reflux (approximately 70°C) and stir for one week.

During the reaction, the product, 1-butyl-4-methylpyridinium bromide, will phase-separate.

After the reaction is complete, cool the mixture and separate the product layer.

Wash the product layer three times with fresh ethyl acetate.

Dry the resulting product under high vacuum.

Step 2: Anion Exchange to form 1-butyl-4-methylpyridinium hexafluorophosphate ([b4mpy]

[PF6])

Dissolve the synthesized 1-butyl-4-methylpyridinium bromide in water.

Add one equivalent of hexafluorophosphoric acid (HPF₆) to the solution.

Stir the mixture for one hour.

Evaporate the water under reduced pressure.

Dry the resulting brown viscous liquid under high vacuum to yield the final product, [b4mpy]

[PF6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1279522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of [b4mpy][PF6]

Step 1: Quaternization

Step 2: Anion Exchange

4-Methylpyridine

Reflux in Ethyl Acetate

1-Bromobutane

[b4mpy]Br

Stir in Water

HPF6

[b4mpy][PF6]
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General Workflow for a Heck Reaction in an Ionic Liquid

Aryl Halide + Alkene

Heck Coupling Reaction

Palladium Catalyst Base [b4mpy][PF6]

Product Extraction
(e.g., with ether)

Substituted Alkene Recycle Ionic Liquid
and Catalyst

Separation

Reuse
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Liquid-Liquid Extraction Workflow

Toluene/Heptane Mixture

Vigorous Mixing

[b4mpy][PF6]

Phase Separation

Alkane-Rich Phase
(Upper Layer)

Ionic Liquid-Rich Phase
(Lower Layer)

Compositional Analysis
(GC or NMR)

Distribution Coefficient
and Selectivity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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